Cas no 2034355-74-1 (methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034355-74-1
• MF: C₁₅H₁₆F₃NO₃S
• MW: 347.352653503418
• CID: 5377234
• Update Time: 2025-11-01

methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[1-[4-(trifluoromethyl)benzoyl]-3-pyrrolidinyl]thio]acetate
• methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate

• Inchi： 1S/C15H16F3NO3S/c1-22-13(20)9-23-12-6-7-19(8-12)14(21)10-2-4-11(5-3-10)15(16,17)18/h2-5,12H,6-9H2,1H3
• InChI Key： IUEPOQNAJZKZBG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(=O)C2=CC=C(C(F)(F)F)C=C2)C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.0±45.0 °C(Predicted)
• pka: -3.14±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate

Methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034355-74-1): A Comprehensive Overview

Methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate, identified by its CAS number 2034355-74-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by the presence of a pyrrolidine core, which is a common structural motif in biologically active agents. The incorporation of various functional groups, such as the trifluoromethyl and sulfanyl substituents, enhances its potential pharmacological properties, making it a subject of extensive research and exploration.

The methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate molecule exhibits a unique combination of structural features that contribute to its distinct chemical behavior. The pyrrolidine ring, a six-membered heterocyclic structure containing nitrogen, serves as a privileged scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural amino acids. This flexibility is crucial for the compound's interaction with biological targets, such as enzymes and receptors.

The presence of the trifluoromethyl group at the para position of the benzoyl moiety is particularly noteworthy. This group is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In many cases, the introduction of a trifluoromethyl group can lead to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. These attributes are highly desirable in drug candidates aiming for clinical efficacy.

The sulfanyl group attached to the pyrrolidine ring adds another layer of complexity to the molecule's pharmacophore. Sulfanyl groups are frequently found in biologically active compounds and have been shown to participate in various non-covalent interactions, such as hydrogen bonding and hydrophobic interactions. These interactions are critical for the compound's binding to biological targets and can significantly influence its overall pharmacological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its pharmacological profile.

The benzoyl moiety in the molecule also plays a significant role in its overall properties. Benzoyl groups are commonly found in pharmaceuticals and have been associated with various biological activities. The specific positioning of the benzoyl group relative to the pyrrolidine ring influences the compound's solubility, stability, and interaction with biological targets. This has led to extensive studies aimed at understanding how different substituents on the benzoyl group can modulate these properties.

The sulfanyl group's connectivity within the molecule is another critical factor that influences its pharmacological activity. In Methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate, the sulfanyl group is linked to the third carbon atom of the pyrrolidine ring. This specific arrangement allows for optimal spatial orientation relative to other functional groups, which can enhance binding affinity and selectivity towards biological targets.

The trifluoromethyl group's influence extends beyond mere structural modification; it also impacts the compound's electronic properties. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets. This has prompted researchers to investigate how variations in electronic properties can be leveraged to improve pharmacological activity.

In conclusion, Methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate (CAS No. 2034355-74-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique combination of structural features, including the pyrrolidine core, trifluoromethyl group, and sulfanyl substituent, makes it an attractive scaffold for further exploration. Ongoing research efforts are focused on optimizing this compound's pharmacological profile through strategic modifications, aiming to develop novel therapeutic agents with enhanced efficacy and safety profiles.